Cas no 1261875-97-1 (6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile
• CAS No: 1261875-97-1
• MF: C₁₃H₉F₂N₃
• MW: 245.227469205856
• CID: 4929320
• Update Time: 2025-05-20

6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H9F2N3/c14-10-3-1-2-9(13(10)15)8-4-5-12(17)18-11(8)6-7-16/h1-5H,6H2,(H2,17,18)
• InChI Key： VICYCUXQRFSTBM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=C(N)N=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile

6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile: A Comprehensive Overview

6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile (CAS No. 1261875-97-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile.

The chemical structure of 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile is composed of a pyridine ring substituted with an amino group at the 6-position and a 2,3-difluorophenyl group at the 3-position. Additionally, a cyano group is attached to the 2-position of the pyridine ring. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound, making it an attractive candidate for various research and development activities.

In terms of synthesis, 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile can be prepared through several routes. One common method involves the reaction of 3-bromo-6-amino-pyridine-2-carbonitrile with 2,3-difluorophenylboronic acid in the presence of a palladium catalyst. This Suzuki coupling reaction is widely used in organic synthesis due to its high efficiency and mild reaction conditions. Another approach involves the sequential functionalization of a pyridine scaffold followed by the introduction of the amino and difluorophenyl groups.

Recent research has highlighted the potential of 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile has also shown promise in cancer research. A study published in Cancer Research reported that this compound exhibited selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings underscore the potential of 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile as a novel anticancer agent.

In addition to its therapeutic applications, 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile has been investigated for its use as a building block in organic synthesis. Its versatile functional groups make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a key intermediate in the synthesis of novel antiviral agents and neuroprotective compounds.

The physical and chemical properties of 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile are also noteworthy. It is typically obtained as a white solid with a melting point ranging from 145°C to 147°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These properties make it suitable for various analytical techniques and formulation strategies.

Safety considerations are essential when handling any chemical compound. While 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks.

In conclusion, 6-Amino-3-(2,3-difluorophenyl)pyridine-2-acetonitrile (CAS No. 1261875-97-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an important role in advancing therapeutic options for various diseases.